N-(4-fluorophenyl)-2-[5-(4-isopropoxy-3-methoxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]acetamide

• Molecular Formula: C22H21FN2O5S
• Molecular Weight: 444.5 g/mol
• IUPAC Name: N-(4-fluorophenyl)-2-[(5Z)-5-[(3-methoxy-4-propan-2-yloxyphenyl)methylidene]-2,4-dioxo-1,3-thiazolidin-3-yl]acetamide
• InChI: InChI=1S/C22H21FN2O5S/c1-13(2)30-17-9-4-14(10-18(17)29-3)11-19-21(27)25(22(28)31-19)12-20(26)24-16-7-5-15(23)6-8-16/h4-11,13H,12H2,1-3H3,(H,24,26)/b19-11-
• InChI Key: DXASHAXYJJTRMW-ODLFYWEKSA-N
• Isomeric SMILES: CC(C)OC1=C(C=C(C=C1)/C=C\2/C(=O)N(C(=O)S2)CC(=O)NC3=CC=C(C=C3)F)OC
• SMILES: CC(C)OC1=C(C=C(C=C1)C=C2C(=O)N(C(=O)S2)CC(=O)NC3=CC=C(C=C3)F)OC

Description

N-(4-fluorophenyl)-2-[5-(4-isopropoxy-3-methoxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]acetamide, also known as FABAC, is a thiazolidinedione derivative that has been widely studied for its potential applications in scientific research. FABAC has been shown to exhibit various biochemical and physiological effects, making it a promising candidate for further investigation.

Mechanism of Action

N-(4-fluorophenyl)-2-[5-(4-isopropoxy-3-methoxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]acetamide exerts its effects through the activation of peroxisome proliferator-activated receptor gamma (PPARγ), a nuclear receptor that regulates gene expression. Activation of PPARγ leads to the modulation of various signaling pathways, resulting in the observed biochemical and physiological effects of N-(4-fluorophenyl)-2-[5-(4-isopropoxy-3-methoxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]acetamide.
Biochemical and Physiological Effects:
N-(4-fluorophenyl)-2-[5-(4-isopropoxy-3-methoxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]acetamide has been shown to exhibit various biochemical and physiological effects, including the inhibition of inflammatory cytokines, the reduction of oxidative stress, and the improvement of insulin sensitivity. N-(4-fluorophenyl)-2-[5-(4-isopropoxy-3-methoxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]acetamide has also been shown to induce apoptosis in cancer cells and to protect against neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

N-(4-fluorophenyl)-2-[5-(4-isopropoxy-3-methoxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]acetamide has several advantages for use in lab experiments, including its high purity and yield, its well-established synthesis method, and its ability to exhibit various biochemical and physiological effects. However, N-(4-fluorophenyl)-2-[5-(4-isopropoxy-3-methoxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]acetamide also has limitations, including its potential toxicity and the need for further investigation into its long-term effects.

Future Directions

There are several future directions for the investigation of N-(4-fluorophenyl)-2-[5-(4-isopropoxy-3-methoxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]acetamide. These include the optimization of its synthesis method, the investigation of its potential use in the treatment of various diseases, and the exploration of its long-term effects and potential toxicity. Additionally, further research is needed to elucidate the precise mechanism of action of N-(4-fluorophenyl)-2-[5-(4-isopropoxy-3-methoxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]acetamide and to identify potential drug targets for its use in the treatment of various diseases.

Synthesis Methods

The synthesis of N-(4-fluorophenyl)-2-[5-(4-isopropoxy-3-methoxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]acetamide involves the reaction of 4-fluoroaniline with ethyl 2-bromoacetate to form an intermediate, which is then reacted with thiosemicarbazide and 4-isopropoxy-3-methoxybenzaldehyde to form the final product. The synthesis method has been optimized to yield high purity and yield of N-(4-fluorophenyl)-2-[5-(4-isopropoxy-3-methoxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]acetamide.

Scientific Research Applications

N-(4-fluorophenyl)-2-[5-(4-isopropoxy-3-methoxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]acetamide has been extensively studied for its potential applications in scientific research. It has been shown to exhibit anti-inflammatory, antioxidant, and antidiabetic properties. N-(4-fluorophenyl)-2-[5-(4-isopropoxy-3-methoxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]acetamide has also been investigated for its potential use in the treatment of cancer, Alzheimer's disease, and Parkinson's disease.